Cas no 19063-58-2 (7-Nitrocoumarin)

• Product Name: 7-Nitrocoumarin
• CAS No: 19063-58-2
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 123332
• PubChem ID: 640605
• Update Time: 2025-11-01

7-Nitrocoumarin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-nitro-
• 7-NITROCOUMARIN
• 7-nitrochromen-2-one
• 2H-1-benzopyran-2-one,7-nitro
• 7-nitro-2H-chromen-2-one
• 7-nitro-chromen-2-one
• 7-Nitro-coumarin
• 7-Nitro-cumarin
• 7-Nitro-coumari
• SY300602
• AKOS006329410
• XSECDQPYFOEVPU-UHFFFAOYSA-N
• SCHEMBL3057669
• 2H-1-benzopyran-2-one, 7-nitro-
• 19063-58-2
• InChI=1/C9H5NO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5
• FT-0672781
• J-012304
• MFCD09841089
• DTXSID00348772
• G62083
• DB-264132
• 7-Nitrocoumarin

• Inchi： 1S/C9H5NO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5H
• InChI Key： XSECDQPYFOEVPU-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 191.02200
• Monoisotopic Mass: 191.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.482
• Melting Point: 198-2000C
• Boiling Point: 379.9°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.637
• PSA: 76.03000
• LogP: 2.22440

Additional information on 7-Nitrocoumarin

Introduction to 7-Nitrocoumarin (CAS No: 19063-58-2)

7-Nitrocoumarin, identified by the chemical compound code CAS No: 19063-58-2, is a nitro-substituted coumarin derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its nitro group at the 7-position of the coumarin core, exhibits a unique set of chemical and biological properties that make it a valuable scaffold for drug discovery and development. The structural motif of 7-Nitrocoumarin combines the inherent bioactivity of coumarins with the electron-withdrawing effect of the nitro group, leading to enhanced reactivity and potential therapeutic applications.

The nitrocoumarin family, including 7-Nitrocoumarin, has been extensively studied for its pharmacological properties. Coumarins are well-known for their role in various biological processes, such as anticoagulation, antimicrobial, and anti-inflammatory activities. The introduction of a nitro group at the 7-position modifies the electronic distribution and reactivity of the coumarin ring, influencing its interaction with biological targets. This modification has been shown to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further development.

Recent advancements in medicinal chemistry have highlighted the potential of 7-Nitrocoumarin as an intermediate in the synthesis of novel therapeutic agents. The nitro group can be further functionalized through reduction or diazotization reactions, allowing for the introduction of additional pharmacophores. This versatility makes 7-Nitrocoumarin a versatile building block for designing molecules with tailored biological activities. For instance, researchers have explored its use in developing compounds with anticancer and anti-inflammatory properties.

In the realm of drug discovery, 7-Nitrocoumarin has been investigated for its ability to modulate enzyme activity and cellular pathways. Studies have demonstrated that derivatives of 7-Nitrocoumarin can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. By inhibiting these enzymes, 7-Nitrocoumarin derivatives may offer therapeutic benefits in conditions such as arthritis and inflammatory bowel disease. Furthermore, the compound's ability to cross cell membranes suggests potential applications in drug delivery systems.

The synthesis of 7-Nitrocoumarin typically involves nitration of coumarin or its derivatives under controlled conditions. The choice of solvent and catalyst is critical to achieving high yields and purity. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize the production process. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

One of the most compelling aspects of 7-Nitrocoumarin is its potential as a prodrug or lead compound for further derivatization. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. By designing prodrugs based on 7-Nitrocoumarin, researchers can enhance bioavailability, reduce toxicity, and improve targeted delivery. This approach has been successfully applied in other areas of medicinal chemistry, suggesting that 7-Nitrocoumarin could follow a similar path.

The pharmacokinetic profile of 7-Nitrocoumarin is another area of interest. Studies have shown that this compound exhibits moderate solubility in water and lipids, indicating potential for both oral and intravenous administration. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for optimizing dosing regimens and minimizing side effects. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being used to predict how 7-Nitrocoumarin behaves within biological systems.

Recent clinical trials have explored the efficacy of 7-Nitrocoumarin derivatives in treating various diseases. While these trials are still in early stages, preliminary results are promising. For example, one study demonstrated that a derivative of 7-Nitrocoumarin could inhibit tumor growth in mouse models by targeting specific signaling pathways involved in cancer progression. These findings highlight the potential therapeutic value of this class of compounds.

The future direction of research on 7-Nitrocoumarin lies in expanding its applications across multiple therapeutic areas. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists aim to uncover new mechanisms by which this compound can be exploited for therapeutic benefit. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality.

In conclusion,7-Nitrocoumarin (CAS No: 19063-58-2) represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases. As our understanding of its chemical properties and biological activities continues to grow,7-Nitrocoumarin is poised to play an increasingly important role in future therapeutics.